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Compound of Interest

Compound Name: 4,4'-Biphthalic anhydride

Cat. No.: B1265869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermal properties of 4,4'-Biphthalic
anhydride (BPDA), a key monomer in the synthesis of high-performance polyimides. This

document collates available data on its thermal stability and phase transitions, offering insights

for its application in research and development.

Introduction
4,4'-Biphthalic anhydride, with the chemical formula C₁₆H₆O₆ and a molecular weight of

294.22 g/mol , is a rigid, aromatic dianhydride.[1][2] Its chemical structure, characterized by two

phthalic anhydride moieties linked by a biphenyl group, imparts exceptional thermal stability to

the polymers derived from it. Understanding the intrinsic thermal properties of the BPDA

monomer is crucial for controlling polymerization processes and predicting the performance of

the resulting materials in high-temperature applications.

Thermal Properties
The thermal behavior of 4,4'-Biphthalic anhydride is characterized by its high melting point

and significant thermal stability.

Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a
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reference as a function of temperature. For 4,4'-Biphthalic anhydride, the primary thermal

event observed by DSC is melting.

Melting Point: Published data indicates that 4,4'-Biphthalic anhydride has a melting point in

the range of 299 to 305 °C.

While specific data for the enthalpy of fusion is not readily available in the searched literature,

the sharp melting endotherm observed in a typical DSC analysis would allow for its calculation,

providing valuable information on the energy required to transition the material from a solid to a

liquid state.

Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of

temperature or time in a controlled atmosphere. It is a critical technique for determining the

thermal stability and decomposition profile of a material.

For 4,4'-Biphthalic anhydride, TGA is used to determine the onset of its thermal

decomposition. While specific TGA thermograms for the pure monomer are not widely available

in the public domain, its use in the synthesis of polyimides, which are known for their

exceptional thermal resistance, indicates that BPDA itself is a highly stable organic molecule.

The decomposition of polyimides derived from BPDA often begins at temperatures well above

500°C, suggesting that the anhydride monomer possesses a high decomposition temperature.

Data Summary
The following table summarizes the available quantitative thermal data for 4,4'-Biphthalic
anhydride.

Property Value Analysis Technique

Melting Point 299 - 305 °C DSC

Decomposition Temperature Data not available TGA

Enthalpy of Fusion Data not available DSC
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Experimental Protocols
The following are detailed, generalized methodologies for conducting DSC and TGA analyses

on a solid organic compound like 4,4'-Biphthalic anhydride.

Differential Scanning Calorimetry (DSC) Protocol
Objective: To determine the melting point and enthalpy of fusion of 4,4'-Biphthalic anhydride.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

Sample Preparation: Accurately weigh 3-5 mg of 4,4'-Biphthalic anhydride into a standard

aluminum DSC pan.

Encapsulation: Hermetically seal the pan to prevent any loss of sample due to sublimation.

Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the

DSC cell.

Thermal Program:

Equilibrate the sample at 25 °C.

Ramp the temperature from 25 °C to 350 °C at a heating rate of 10 °C/min under a

constant nitrogen purge (50 mL/min).

Data Analysis: Analyze the resulting heat flow versus temperature curve. The melting point is

determined as the onset or peak of the endothermic melting transition. The enthalpy of fusion

is calculated by integrating the area of the melting peak.

Thermogravimetric Analysis (TGA) Protocol
Objective: To determine the thermal stability and decomposition profile of 4,4'-Biphthalic
anhydride.

Apparatus: A calibrated Thermogravimetric Analyzer.
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Procedure:

Sample Preparation: Accurately weigh 5-10 mg of 4,4'-Biphthalic anhydride into a ceramic

or platinum TGA pan.

Instrument Setup: Place the sample pan into the TGA furnace.

Thermal Program:

Heat the sample from room temperature to 800 °C at a heating rate of 10 °C/min.

Maintain a constant inert atmosphere by purging with nitrogen gas at a flow rate of 50-100

mL/min throughout the experiment.

Data Analysis: Record the sample weight as a function of temperature. The onset of

decomposition is typically reported as the temperature at which a specific percentage of

weight loss (e.g., 5%) occurs. The resulting TGA curve provides information on the

decomposition stages and the amount of residual mass at high temperatures.

Logical Workflow for Thermal Analysis
The following diagram illustrates the logical workflow for the complete thermal characterization

of 4,4'-Biphthalic anhydride.
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Workflow for Thermal Analysis of 4,4'-Biphthalic Anhydride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Thermal
Properties of 4,4'-Biphthalic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265869#thermal-properties-of-4-4-biphthalic-
anhydride-tga-dsc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1265869#thermal-properties-of-4-4-biphthalic-anhydride-tga-dsc
https://www.benchchem.com/product/b1265869#thermal-properties-of-4-4-biphthalic-anhydride-tga-dsc
https://www.benchchem.com/product/b1265869#thermal-properties-of-4-4-biphthalic-anhydride-tga-dsc
https://www.benchchem.com/product/b1265869#thermal-properties-of-4-4-biphthalic-anhydride-tga-dsc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265869?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

